Cas no 57718-18-0 (1-Phenyl-1-nonyne)

• Product Name: 1-Phenyl-1-nonyne
• CAS No: 57718-18-0
• MF: C₁₅H₂₀
• MW: 200.319304466248
• MDL: MFCD00048944
• CID: 369489
• PubChem ID: 87574580
• Update Time: 2025-04-19

1-Phenyl-1-nonyne Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nonyn-1-yl-
• 1-Phenyl-1-nonyne
• non-1-ynylbenzene
• 1-Heptyl-2-phenylacetylene
• AKOS015840581
• 1-Nonynylbenzene
• Non-1-ynyl-benzene
• 57718-18-0
• P0363
• BS-22719
• ZRQWNFWWPPYNFA-UHFFFAOYSA-N
• T72649
• 1-Nonynylbenzene #
• DTXSID00206424
• MFCD00048944
• non-1-yn-1-ylbenzene
• DTXCID00128915

• MDL： MFCD00048944
• Inchi： 1S/C15H20/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-7H2,1H3
• InChI Key： ZRQWNFWWPPYNFA-UHFFFAOYSA-N
• SMILES： C(CCC)CCCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.15700
• Monoisotopic Mass: 200.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.81
• Boiling Point: 295.2°Cat760mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.5180 to 1.5220
• PSA: 0.00000
• LogP: 4.39860
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons